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Compound of Interest

Compound Name: HO-Peg24-OH

Cat. No.: B3325922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of Diol

PEG24 (HO-(CH₂CH₂O)₂₄-H), a discrete polyethylene glycol (PEG) linker, and explores its

applications in drug delivery, bioconjugation, and tissue engineering. This document includes a

summary of commercial suppliers, key chemical properties, and generalized experimental

protocols for its utilization.

Commercial Availability
Diol PEG24 is readily available from a variety of chemical suppliers specializing in PEGylation

reagents. These suppliers offer the compound with varying purity levels and in different

quantities to suit research and development needs. The quality and characterization data

provided by the supplier should always be consulted before use.

Table 1: Commercial Suppliers of Diol PEG24
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

PurePEG

Diol PEG

HO-PEG24-

OH

2243942-52-

9
C₄₈H₉₈O₂₅ 1075.28 >95%

Precise PEG

Alcohol-

PEG24-

Alcohol

2243942-52-

9
C₄₈H₉₈O₂₅ 1075.29 >96%

ChemPep
HO-PEG24-

OH

2243942-52-

9
C₄₈H₉₈O₂₅ 1075.28 N/A

MedchemExp

ress

HO-PEG24-

OH

2243942-52-

9
C₄₈H₉₈O₂₅ 1075.28 N/A

TargetMol
HO-PEG24-

OH

2243942-52-

9
C₄₈H₉₈O₂₅ 1075.28 N/A

Note: Purity levels and other specifications may vary by supplier and batch. Always refer to the

supplier's certificate of analysis for the most accurate information.

Core Applications and Signaling Pathways
Diol PEG24 is a homobifunctional linker, meaning it possesses identical reactive groups

(hydroxyl groups) at both ends of the PEG chain. This structure makes it a versatile building

block for various biomedical applications.

PROTACs and Antibody-Drug Conjugates (ADCs)
A primary application of Diol PEG24 is as a linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). In these constructs, the PEG

linker serves to connect a protein-targeting ligand to an E3 ubiquitin ligase ligand (in

PROTACs) or a cytotoxic drug (in ADCs). The hydrophilic and flexible nature of the PEG chain

can improve the solubility and pharmacokinetic properties of the resulting conjugate.[1][2]
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The hydroxyl groups of Diol PEG24 are not directly reactive with the typical functional groups

found in proteins or drug molecules. Therefore, they must first be activated to more reactive

functionalities, such as tosylates, mesylates, or by conversion to amines or carboxylic acids, to

facilitate conjugation.
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A generalized workflow for the synthesis of a PROTAC using a Diol PEG24 linker.

Hydrogel Formation for Tissue Engineering
PEG diols are fundamental components in the formation of hydrogels for tissue engineering

applications. These hydrogels can provide a hydrated, porous, and biocompatible scaffold that

mimics the extracellular matrix, supporting cell growth and tissue regeneration.[3] The hydroxyl

end groups of Diol PEG24 can be functionalized to introduce cross-linkable moieties, such as

acrylates or methacrylates, which can then be polymerized using methods like

photopolymerization to form a stable hydrogel network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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